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For Researchers, Scientists, and Drug Development Professionals

Introduction
Y06036 is a potent and selective small molecule inhibitor of the Bromodomain and Extra-

Terminal (BET) family of proteins, with a high affinity for the first bromodomain of BRD4

(BRD4(1)).[1][2][3][4] By binding to the acetyl-lysine binding pockets of BET proteins, Y06036
displaces them from chromatin, thereby preventing the recruitment of transcriptional machinery

necessary for the expression of key oncogenes. This mechanism of action makes Y06036 a

valuable tool for investigating the role of BET proteins in cancer biology, particularly in

castration-resistant prostate cancer (CRPC), where it has been shown to suppress the

expression of the Androgen Receptor (AR) and the oncogene MYC.[1]

These application notes provide detailed protocols for the dissolution of Y06036 for in vitro

studies, along with relevant data on its biological activity and a schematic of its mechanism of

action.

Data Presentation
The following tables summarize the key quantitative data for Y06036.

Table 1: Physicochemical and Binding Properties of Y06036
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Property Value Reference

Molecular Formula C₁₆H₁₅BrN₂O₅S

Molecular Weight 427.27 g/mol

CAS Number 1832671-96-1

Binding Affinity (Kd for

BRD4(1))
82 nM

Solubility (25°C) 85 mg/mL in DMSO

Table 2: In Vitro Antiproliferative Activity of Y06036 in Prostate Cancer Cell Lines

Cell Line Description IC₅₀ (µM) Reference

VCaP

Androgen-sensitive,

expresses wild-type

AR

0.23 ± 0.02

LNCaP

Androgen-sensitive,

expresses mutant AR

(T877A)

0.31 ± 0.03

C4-2
Castration-resistant

derivative of LNCaP
0.28 ± 0.01

C4-2B

Bone metastatic,

castration-resistant

derivative of LNCaP

0.25 ± 0.02

22RV1

Castration-resistant,

expresses AR and

AR-V7

0.21 ± 0.01

DU-145
Androgen-insensitive,

AR-negative
> 10

PC-3
Androgen-insensitive,

AR-negative
> 10
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Experimental Protocols
Preparation of a 10 mM Stock Solution of Y06036 in
DMSO
This protocol describes the preparation of a concentrated stock solution of Y06036, which can

be further diluted for use in cell-based assays.

Materials:

Y06036 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully

weigh the desired amount of Y06036 powder. For a 10 mM stock solution, you will need 4.27

mg of Y06036 for every 1 mL of DMSO.

Dissolution:

Add the weighed Y06036 powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to the tube.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure complete dissolution.

Visually inspect the solution to confirm that no solid particles remain. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-

term storage (months to years).

Note: Always use appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling DMSO and chemical compounds.

Protocol for Treating Prostate Cancer Cells with Y06036
This protocol outlines a general procedure for treating adherent prostate cancer cells with

Y06036 for a cell viability assay. This can be adapted for other assays such as Western blotting

or RT-qPCR.

Materials:

Prostate cancer cells (e.g., VCaP, C4-2B)

Complete cell culture medium appropriate for the chosen cell line

96-well cell culture plates

10 mM Y06036 stock solution in DMSO

Sterile phosphate-buffered saline (PBS)

Cell viability reagent (e.g., MTS, MTT, or a resazurin-based reagent)

Multichannel pipette

Humidified incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding:
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Trypsinize and count the prostate cancer cells.

Seed the cells in a 96-well plate at a density that will ensure they are in the exponential

growth phase at the time of treatment (typically 5,000-10,000 cells per well).

Incubate the plate for 24 hours to allow the cells to adhere and recover.

Preparation of Working Solutions:

On the day of treatment, thaw an aliquot of the 10 mM Y06036 stock solution.

Prepare a series of dilutions of the Y06036 stock solution in complete cell culture medium

to achieve the desired final concentrations. It is recommended to perform serial dilutions to

ensure accuracy.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.1% to avoid solvent-induced toxicity. Prepare a vehicle control using medium with

the same final concentration of DMSO as the highest concentration of Y06036 used.

Cell Treatment:

Carefully remove the old medium from the wells.

Add 100 µL of the prepared Y06036 working solutions or the vehicle control to the

respective wells.

Incubate the plate for the desired treatment duration (e.g., 72 hours for a cell proliferation

assay).

Assessment of Cell Viability:

Following the incubation period, add the cell viability reagent to each well according to the

manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or fluorescence using a plate reader at the appropriate

wavelength.
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Data Analysis:

Normalize the readings of the treated wells to the vehicle control wells.

Plot the normalized values against the log of the Y06036 concentration to generate a

dose-response curve and calculate the IC₅₀ value.

Mandatory Visualizations
Signaling Pathway of Y06036 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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